1-Ethyl 3-methyl 4-oxopiperidine-1,3-dicarboxylate

Description

1-Ethyl 3-methyl 4-oxopiperidine-1,3-dicarboxylate is a chemical compound with the molecular formula C10H15NO5 and a molecular weight of 229.23 g/mol . It is also known by several other names, including 1-O-ethyl 3-O-methyl 4-oxopiperidine-1,3-dicarboxylate and EINECS 243-350-1 . This compound contains an oxopiperidine ring, along with ethyl and methyl groups attached to the dicarboxylate structure . PubChem's last modification date for this compound was on January 25, 2025 .

This compound is related to other similar chemicals, such as 1-tert-Butyl-3-ethyl-4-oxopiperidine-1,3-dicarboxylate, which has a molecular weight of 271.31 g/mol and a melting point of 64 °C . Another related compound is 1-tert-Butyl 3-methyl-4-oxopiperidine-1,3-dicarboxylate, which can be utilized as an intermediate in organic synthesis . These compounds share a similar piperidine dicarboxylate structure but differ in the substituents at the nitrogen position . 1-Ethyl 3-methyl 4-oxopiperidine-1,3-dicarboxylate is also related to 1,3-Piperidinedicarboxylic acid, 4-oxo-, 3-ethyl 1-methyl ester .

While specific applications for 1-Ethyl 3-methyl 4-oxopiperidine-1,3-dicarboxylate are not detailed in the provided search results, similar compounds are used in peptide synthesis, drug development, and biological detection . For instance, 1-tert-Butyl 3-methyl-4-oxopiperidine-1,3-dicarboxylate can serve as a protective group in peptide synthesis, improving efficiency and selectivity . These compounds often have a certain steric hindrance due to the presence of 1,3-dicarbonyl groups, which can help maintain the natural conformation of peptides, improving their stability and biological activity; they also provide a flexible way to influence the functional characteristics of proteins .

• CAS No.: 19821-27-3
• Product Name: 1-Ethyl 3-methyl 4-oxopiperidine-1,3-dicarboxylate
• Molecular Formula: C10H15NO5
• Molecular Weight: 229.23 g/mol
• IUPAC Name: 1-O-ethyl 3-O-methyl 4-oxopiperidine-1,3-dicarboxylate
• Standard InChI: InChI=1S/C10H15NO5/c1-3-16-10(14)11-5-4-8(12)7(6-11)9(13)15-2/h7H,3-6H2,1-2H3
• Standard InChIKey: NGKUXFFRPNDQIW-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC(=O)C(C1)C(=O)OC
• Canonical SMILES: CCOC(=O)N1CCC(=O)C(C1)C(=O)OC
• PubChem Compound: 89230
• Last Modified: Jul 17 2023